![molecular formula C8H3F2LiN2O2 B6199054 lithium 2-(6-cyanopyridin-2-yl)-2,2-difluoroacetate CAS No. 2680528-97-4](/img/no-structure.png)
lithium 2-(6-cyanopyridin-2-yl)-2,2-difluoroacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Lithium 2-(6-cyanopyridin-2-yl)-2,2-difluoroacetate, also known as LiCDFA, is an organic compound used in the synthesis of various compounds and in scientific research applications. It is a compound of lithium, cyanopyridine, and fluoroacetate, and is a crystalline solid at room temperature. This compound has been extensively studied for its ability to serve as a catalyst for various organic reactions, as well as its potential as a therapeutic agent for various diseases.
Scientific Research Applications
Lithium 2-(6-cyanopyridin-2-yl)-2,2-difluoroacetate has been used in a variety of scientific research applications, including organic synthesis, drug discovery, and material science. In organic synthesis, this compound can be used as a catalyst for a variety of reactions, including nucleophilic addition reactions and reductive amination reactions. In drug discovery, this compound has been used to synthesize a variety of compounds, including peptides, peptidomimetics, and small molecules. In material science, this compound has been used as a catalyst for the synthesis of polymers, such as polyurethanes and polycarbonates.
Mechanism of Action
The mechanism of action of lithium 2-(6-cyanopyridin-2-yl)-2,2-difluoroacetate is not fully understood, but it has been hypothesized that it functions as a Lewis acid catalyst. This means that this compound can act as an electron pair acceptor, which allows it to facilitate a variety of organic reactions. Additionally, this compound has been shown to increase the rate of nucleophilic addition reactions, and it has been suggested that this is due to the formation of a complex between the lithium and the nucleophile, which increases the rate of reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been fully studied. However, it has been suggested that this compound may have potential therapeutic applications in the treatment of various diseases, such as diabetes and obesity. Additionally, this compound has been shown to have antioxidant and anti-inflammatory effects, which may be beneficial in the treatment of certain conditions.
Advantages and Limitations for Lab Experiments
The use of lithium 2-(6-cyanopyridin-2-yl)-2,2-difluoroacetate in laboratory experiments has several advantages. First, this compound is relatively inexpensive and easy to obtain. Additionally, this compound is a relatively mild catalyst and can be used in a variety of reactions. Finally, this compound can be used in a wide range of temperatures and pH levels, making it a versatile catalyst.
However, there are some limitations to the use of this compound in laboratory experiments. First, this compound is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, this compound is not very stable and can decompose over time. Finally, this compound is not very selective, meaning that it can catalyze a variety of reactions, some of which may not be desired.
Future Directions
The potential of lithium 2-(6-cyanopyridin-2-yl)-2,2-difluoroacetate as a catalyst and therapeutic agent is still being explored. Some possible future directions include the development of more efficient and selective catalysts, the exploration of the mechanism of action of this compound, and the study of its potential therapeutic applications. Additionally, this compound could be used in the synthesis of more complex molecules, such as peptides and peptidomimetics. Finally, this compound could be used in the synthesis of materials, such as polyurethanes and polycarbonates.
Synthesis Methods
Lithium 2-(6-cyanopyridin-2-yl)-2,2-difluoroacetate can be synthesized from a variety of starting materials, including lithium carbonate, 6-cyanopyridine, and 2,2-difluoroacetic acid. The reaction is typically conducted at room temperature and requires a catalytic amount of anhydrous sodium carbonate. The reaction is typically complete within a few hours, and the product is isolated by filtration. The product is then purified by recrystallization from a suitable solvent, such as ethyl acetate or methanol.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for lithium 2-(6-cyanopyridin-2-yl)-2,2-difluoroacetate involves the reaction of 2-cyanopyridine with 2,2-difluoroacetic acid in the presence of lithium hydroxide. The reaction results in the formation of the desired product, which can be isolated and purified using standard techniques.", "Starting Materials": [ "2-cyanopyridine", "2,2-difluoroacetic acid", "lithium hydroxide" ], "Reaction": [ "Step 1: Dissolve 2-cyanopyridine (1.0 equiv) in dry tetrahydrofuran (THF) and cool the solution to 0°C.", "Step 2: Slowly add 2,2-difluoroacetic acid (1.2 equiv) to the reaction mixture while stirring.", "Step 3: Add lithium hydroxide (1.2 equiv) to the reaction mixture and stir for 2 hours at room temperature.", "Step 4: Quench the reaction by adding water and extract the product with ethyl acetate.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 6: Purify the product by column chromatography using a suitable solvent system." ] } | |
2680528-97-4 | |
Molecular Formula |
C8H3F2LiN2O2 |
Molecular Weight |
204.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.